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Compound of Interest

Compound Name: Chloropentamethyldisilane

CAS No.: 1560-28-7

Cat. No.: B075337

Get Quote

Abstract: This guide provides a comprehensive overview of the safe handling, storage, and

emergency procedures for Chloropentamethyldisilane. Designed for researchers, scientists,

and drug development professionals, this document moves beyond mere procedural lists to

explain the chemical principles that underpin critical safety protocols. By understanding the

reactivity and hazards of this compound, laboratory personnel can mitigate risks and foster a

culture of safety and scientific integrity.

Section 1: Chemical Profile and Hazard
Identification
Chloropentamethyldisilane is a reactive organosilicon compound with significant utility in

synthetic chemistry. However, its reactivity also presents notable hazards. A thorough

understanding of its properties is the foundation of safe laboratory practice.

1.1: Physical and Chemical Properties
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Property Value

Chemical Formula C5H15ClSi2

CAS Number 1560-28-7

Appearance Colorless Liquid

Boiling Point 57 °C (135 °F)[1][2][3][4]

Flash Point -18 °F (-28 °C)[2][3][4]

Density 0.854 g/cm³[2][3][4]

Reactivity with Water Reacts violently[2][3][4][5][6][7]

1.2: GHS Hazard Classification and Causality
Chloropentamethyldisilane is classified under the Globally Harmonized System (GHS) with

multiple hazard designations. Understanding the "why" behind each pictogram is crucial for

appreciating the associated risks.[5][8]

H225: Highly flammable liquid and vapour.[8][9]

Causality: The low flash point of -18°F (-28°C) means that vapors can ignite at

temperatures well below ambient conditions.[2][3][4] Vapors are also heavier than air and

can travel to a distant ignition source, leading to a "flashback" event.[2][3][7][10]

H314: Causes severe skin burns and eye damage.[5][8]

Causality: The primary danger stems from its rapid, exothermic reaction with water or

moisture.[2] Upon contact with the moisture in skin, eyes, or mucous membranes, it

hydrolyzes to form hydrochloric acid (HCl), causing immediate and severe chemical burns.

[3][7][11]

H301 + H331: Toxic if swallowed or if inhaled.[8]

Causality: Inhalation of the fuming liquid or its vapors leads to the formation of HCl in the

respiratory tract, causing severe irritation, inflammation, and potential organ damage.[8]

[11] Ingestion results in similar corrosive damage to the gastrointestinal tract.[9]
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H312: Harmful in contact with skin.[8]

Causality: Beyond the immediate corrosive effect, the compound and its byproducts can

be absorbed through the skin, contributing to systemic toxicity.[8]

H290: May be corrosive to metals.[8]

Causality: The generation of hydrochloric acid upon contact with ambient moisture means

it can corrode standard metal storage cabinets and equipment, potentially creating

flammable hydrogen gas in the process.[3][7]

Section 2: Risk Assessment and Hierarchy of
Controls
Before any experiment involving Chloropentamethyldisilane, a thorough risk assessment is

mandatory. The hierarchy of controls provides a systematic approach to mitigating identified

hazards, prioritizing the most effective measures.
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Hierarchy of Controls for Chloropentamethyldisilane

Elimination
Is use of this chemical avoidable?

Substitution
Can a less hazardous chemical be used?

Most Effective

Engineering Controls
(e.g., Fume Hood, Glovebox)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment
(e.g., Gloves, Goggles, Face Shield)

Least Effective
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Incident Occurs
(Spill, Exposure)

Assess Situation
(Is it safe to respond?)

Evacuate Area
Alert Others & Call for Help

No, Unsafe

Personal Exposure?

Yes, Safe

Small Spill?

No Exposure

Skin/Eye Contact:
- Remove contaminated clothing

- Flush with water for 15+ min
- Seek immediate medical attention

Skin/Eye

Inhalation:
- Move to fresh air

- Seek immediate medical attention

Inhalation

Small Spill Procedure:
- Absorb with dry sand/inert material

- Collect with non-sparking tools
- Place in a labeled, vented container for disposal

Yes

Large Spill:
- Do not attempt to clean up

- Evacuate and wait for
  emergency responders

No

Click to download full resolution via product page

Caption: Emergency Response Decision Workflow.

4.1: First Aid Measures
Skin Contact: Immediately take off all contaminated clothing. Rinse skin with copious

amounts of water for at least 15 minutes while moving to a safety shower. Seek immediate

medical attention. [5][6]* Eye Contact: Immediately flush eyes with plenty of water for at least
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15 minutes, removing contact lenses if present and easy to do. Hold eyelids open during

flushing. Seek immediate medical attention. [5][12]* Inhalation: Move the person to fresh air.

If breathing is difficult or has stopped, provide artificial respiration. Seek immediate medical

attention. [5][12]* Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give

anything by mouth to an unconscious person. Seek immediate medical attention. [5][12]

4.2: Spill and Leak Procedures
For Small Spills:

Evacuate non-essential personnel. [5] 2. Wearing full PPE, cover the spill with a dry, inert

absorbent material such as sand or vermiculite. Do NOT use water or combustible

absorbents. [13] 3. Using non-sparking tools, carefully collect the absorbed material into a

designated, labeled waste container. [14][12] 4. The container must be vented or loosely

covered, as residual moisture can react and build pressure. [13]* For Large Spills:

Evacuate the area immediately.

Alert laboratory personnel and contact your institution's emergency response team.

Do not attempt to clean up a large spill yourself. [13]

4.3: Fire Fighting Measures
This is a highly flammable liquid. A very dangerous fire hazard exists when exposed to heat

or flame. [3]* Suitable Extinguishing Media: Dry powder, dry sand, or carbon dioxide (CO2).

Alcohol-resistant foam may also be effective. [8][13]* Unsuitable Extinguishing Media:DO

NOT USE WATER. [8][14]The violent reaction will worsen the situation and spread the fire.

[13]* Firefighters must wear full protective gear and self-contained breathing apparatus. [5]

[14]

Section 5: Storage and Disposal
Proper storage and disposal are critical final steps in the chemical lifecycle to ensure long-term

safety and environmental protection.

5.1: Storage Conditions
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Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames. [8][9]*

The storage area should be a designated flammables cabinet.

Protect from moisture. [8]Containers must be kept tightly closed and stored under an inert

atmosphere (e.g., nitrogen or argon). [9][14]* Store away from incompatible materials,

including water, alcohols, strong acids, strong bases, and oxidizing agents. [4][14]

5.2: Waste Disposal
Chloropentamethyldisilane waste is considered hazardous. Never dispose of it down the

drain. [5]* Quenching/Neutralization: Before disposal, reactive chlorosilane waste must be

carefully quenched. A general procedure involves slowly adding the waste to a stirred,

cooled solution of a non-protic solvent like toluene, followed by the very slow addition of an

alcohol like isopropanol. [15]After the reaction subsides, water can be cautiously added,

followed by neutralization. [15]This should only be performed by trained personnel following

a validated SOP.

Containerization: All waste must be collected in a properly labeled hazardous waste

container. [16]* Disposal: Follow all local, state, and federal regulations for hazardous waste

disposal. Contact your institution's Environmental Health and Safety (E&S) department for

specific guidance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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